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Compound of Interest

Compound Name: 2,6-Dimethoxy-3,5-dinitropyridine

Cat. No.: B098391

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and synthesis of
2,6-Dimethoxy-3,5-dinitropyridine. It is imperative to treat this compound as a potentially
explosive and hazardous material. All operations should be conducted by trained personnel in
a controlled laboratory environment.

Compound Identification and Properties

Chemical Name: 2,6-Dimethoxy-3,5-dinitropyridine
Abbreviation: DNPO
Chemical Structure:

Physicochemical and Safety Data:
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Property Value Reference
Molecular Formula C7H7N30s
Molecular Weight 229.15 g/mol

Colorless to pale yellow
Appearance ) )

crystalline solid
Melting Point 163-164 °C
Boiling Point 382.1 °C at 760 mmHg
Flash Point 184.9 °C

Good solubility in some
Solubility organic solvents (e.g., ether,

xylene, chloroform)
Hazards Explosive, organic nitrate.

Safety and Handling Protocols

Due to its nature as a dinitroaromatic compound, 2,6-Dimethoxy-3,5-dinitropyridine should

be handled with extreme caution. It is classified as an explosive organic nitrate.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

o Eye Protection: Chemical safety goggles and a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A flame-retardant laboratory coat.

o Respiratory Protection: Use in a well-ventilated fume hood. For handling larger quantities or

in case of spills, a respirator may be necessary.

General Handling Procedures
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e Work in a well-ventilated chemical fume hood.

» Avoid the formation of dust and aerosols.

e Use non-sparking tools and equipment.

e Ground all equipment to prevent static discharge.
e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek immediate medical attention.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
medical attention if symptoms develop.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Spill: For small spills, carefully absorb the material with an inert absorbent (e.g., vermiculite,
sand). For larger spills, evacuate the area and contact emergency services. Do not create
dust.

o Fire: In case of fire, use a dry chemical or carbon dioxide extinguisher. Do not use water, as
it may spread contamination.

Storage Procedures
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Proper storage is critical to maintain the stability and safety of 2,6-Dimethoxy-3,5-
dinitropyridine.

Container: Store in a tightly sealed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.
Store away from strong oxidizing agents, acids, and bases.

Temperature: Store at a controlled room temperature, avoiding excessive heat.

Experimental Protocols
Synthesis of 2,6-Dimethoxy-3,5-dinitropyridine

The following is a general protocol for the nitration of 2,6-dimethoxypyridine, adapted from
procedures for similar compounds[1]. This reaction is highly exothermic and should be
performed with extreme caution by experienced chemists.

Materials:

e 2,6-Dimethoxypyridine

e Concentrated Sulfuric Acid (98%)

e Fuming Nitric Acid (99.5%)

e |ce

» Deionized Water

e Round-bottom flask with a magnetic stirrer
e Dropping funnel

* Ice bath

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool
concentrated sulfuric acid in an ice bath.

Slowly add 2,6-dimethoxypyridine to the cooled sulfuric acid while maintaining the
temperature below 10 °C.

Once the addition is complete, slowly add fuming nitric acid dropwise via the dropping
funnel, ensuring the temperature does not exceed 10 °C.

After the addition of nitric acid, allow the reaction mixture to stir at a low temperature for a
specified time, monitoring the reaction progress by a suitable method (e.g., TLC).

Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.
The precipitated product, 2,6-Dimethoxy-3,5-dinitropyridine, can be collected by filtration.
Wash the solid product with cold deionized water until the washings are neutral.

Dry the product thoroughly under vacuum at a low temperature.

Visualized Workflows

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b098391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

@andling 2,6-Dimethoxy—3,5-dinitro@

Handling Brocedures

Wear Appropriate PPE

Work in Fume Hood

Use Non-Sparking Tools

Avoid Dust and Aerosols

Practice Good Hygiene

Storage P

rocedures

Tightly Sealed Container

Cool, Dry, Ventilated Area

Away from Incompatibles

Emergen'cy Response

Control Spills

Extinguish Fire

First Aid Measures

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
Start: Synthesis

Synthesig Protocol

2,6-Dimethoxypyridine

Slow Addition to H2SOa4

Dropwise Addition of HNOs

Stir at Low Temperature

Pour onto Ice

Filter and Wash Product

Dry Under Vacuum

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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